Cas no 657-24-9 (Metformin)

• Product Name: Metformin
• CAS No: 657-24-9
• MF: C₄H₁₁N₅
• MW: 129.163639307022
• MDL: MFCD00242652
• CID: 39451
• PubChem ID: 4091
• Update Time: 2026-05-14

Metformin Chemical and Physical Properties

Names and Identifiers

• metformin
• Biguanide,1,1-dimethyl- (6CI,8CI)
• 1,1-Dimethylbiguanide
• Cidophage
• DMGG
• Dimethylbiguanide
• Emiphage
• Ficonax
• Fluamine
• Flumamine
• Gliguanid
• Glucofine
• Haurymelin
• Metiguanide
• Metphage
• N,N-Dimethyl-imidodicarbonimidic diamide
• N,N-Dimethylbiguanide
• N,N-Dimethyldiguanide
• N1,N1-Dimethylbiguanide
• NNDG
• N'-Dimethylguanylguanidine
• Siofor
• 3-(diaminomethylidene)-1,1-dimethylguanidine
• Diabetosan
• Diabex
• Glucophage
• Glumetza
• Meloxicam BP
• Metforminum
• N,N-dimethyl-biguanide
• N,N-dimethylbiguanidine
• N,N-dimethylimidodicarbonimidic diamide
• USP
• 1-Carbamimidamido-N,N-dimethylmethanimidamide
• Melbin
• Metformina
• Metformine
• Glifage
• Dimethyldiguanide
• Metformina [DCIT]
• Imidodicarbonimidic diamide, N,N-dimethyl-
• Metformina [Spanish]
• Metforminum [INN-Latin]
• Metformine [INN-French]
• Metformin [USAN:INN:BAN]
• Epigenase m6A Demethylase Activity
• Inhibition Assay Kit (Colorimetric)
• Metformin

• MDL： MFCD00242652
• Inchi： 1S/C4H11N5/c1-9(2)4(7)8-3(5)6/h1-2H3,(H5,5,6,7,8)
• InChI Key： XZWYZXLIPXDOLR-UHFFFAOYSA-N
• SMILES： N(/C(=N\[H])/N=C(\N([H])[H])/N([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 129.10100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 91.5

Experimental Properties

• Density: 1.0743 (rough estimate)
• Boiling Point: 229.23°C (rough estimate)
• Flash Point: 89.3°C
• Refractive Index: 1.5760 (estimate)
• PSA: 88.99000
• LogP: 0.25650
• FEMA: 3205